Cas no 1806898-51-0 (4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1806898-51-0
• MF: C₈H₅ClF₅N
• MW: 245.577018499374
• CID: 4807763
• Update Time: 2025-10-29

4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5N/c1-3-4(9)2-5(7(10)11)15-6(3)8(12,13)14/h2,7H,1H3
• InChI Key： HQXSMNRHTBJJQC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C(F)(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine

Comprehensive Introduction to 4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine (CAS No. 1806898-51-0)

4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine (CAS No. 1806898-51-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical intermediates. This compound is characterized by its unique molecular structure, which includes multiple halogen substitutions, such as chloro, difluoromethyl, and trifluoromethyl groups. These functional groups contribute to its remarkable chemical properties, making it a valuable building block in synthetic chemistry.

The growing interest in fluorinated compounds like 4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine stems from their widespread applications in crop protection and drug discovery. Researchers and industry professionals frequently search for terms such as "fluorinated pyridine uses," "halogenated pyridine synthesis," and "CAS 1806898-51-0 applications" to explore its potential. This compound's versatility aligns with the increasing demand for sustainable agrochemicals and bioactive molecules, which are critical in addressing global challenges like food security and disease resistance.

From a synthetic perspective, 4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine is often synthesized through multi-step halogenation and cross-coupling reactions. Its electron-withdrawing groups enhance reactivity, enabling its use in palladium-catalyzed transformations and nucleophilic substitutions. These reactions are pivotal in creating complex molecules for pesticide formulations and medicinal chemistry. The compound's stability under various conditions also makes it a preferred choice for high-throughput screening and structure-activity relationship (SAR) studies.

In the context of environmental sustainability, 4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine is often discussed alongside green chemistry principles. Innovations in catalytic fluorination and solvent-free synthesis have reduced the environmental footprint of its production. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals seeking sustainable synthetic routes.

The compound's role in agrochemical innovation cannot be overstated. It serves as a key intermediate in the development of next-generation herbicides and fungicides, which are designed to combat resistant weed strains and pathogenic fungi. Searches for "pyridine-based agrochemicals" and "difluoromethyl group in pesticides" highlight the relevance of this molecule in modern agriculture. Its efficacy at low application rates further supports the trend toward precision farming and reduced chemical load.

In pharmaceutical research, 4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine is explored for its potential in drug design, particularly in central nervous system (CNS) therapeutics and anti-inflammatory agents. The trifluoromethyl group is known to improve metabolic stability and bioavailability, making it a sought-after motif in medicinal chemistry. Queries like "fluorinated pyridines in drug discovery" and "CAS 1806898-51-0 pharmacology" reflect the compound's growing prominence in this field.

To conclude, 4-Chloro-6-(difluoromethyl)-3-methyl-2-(trifluoromethyl)pyridine (CAS No. 1806898-51-0) represents a cutting-edge example of fluorinated heterocycles with dual applications in agrochemicals and pharmaceuticals. Its structural complexity and functional diversity make it a subject of ongoing research, driven by the need for innovative solutions in crop protection and healthcare. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.